5-((1-(Quinolin-8-ylsulfonyl)piperidin-3-yl)methyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(1-quinolin-8-ylsulfonylpiperidin-3-yl)methyl]-3-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C21H20N4O3S2/c26-30(27,18-7-1-5-16-6-2-9-22-20(16)18)25-10-3-4-15(13-25)12-19-23-21(24-28-19)17-8-11-29-14-17/h1-2,5-9,11,14-15H,3-4,10,12-13H2
• InChI Key: OFMQDZOABSFECH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC3=C2N=CC=C3)CC4=NC(=NO4)C5=CSC=C5
• Molecular Formula: C21H20N4O3S2
• Molecular Weight: 440.5 g/mol

Description

5-((1-(Quinolin-8-ylsulfonyl)piperidin-3-yl)methyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C21H20N4O3S2 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Molecular and Crystal Structure Analysis

Research involving similar compounds to "5-((1-(Quinolin-8-ylsulfonyl)piperidin-3-yl)methyl)-3-(thiophen-3-yl)-1,2,4-oxadiazole" focuses on the synthesis and analysis of molecular and crystal structures. For instance, the synthesis of potential antimicrobial and antiviral drugs, such as 1-benzyl-6-fluoro-3-[5-(4-methylcyclohexyl)-1,2,4-oxadiazol-3-yl]-7-(piperidin-1-yl)quinolin-4-one, was proposed. This study described the molecular and crystal structures, estimating intermolecular interactions and predicting biological activity through molecular docking (Vaksler et al., 2023).

Antimicrobial and Antiprotozoal Activities

Another key application area for related compounds is in the development of antimicrobial and antiprotozoal agents. A series of N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4] oxadiazol-2-ylsulfanyl]-acetamides displayed promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, highlighting the therapeutic potential of oxadiazole derivatives (Patel et al., 2017).

Synthesis of Thiazolidinones and Their Antimicrobial Activity

Research on synthesizing thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine showcased their antimicrobial activity against various bacteria and fungi, indicating the versatility of oxadiazole derivatives in creating effective antimicrobial agents (Patel et al., 2012).

Spectral Analysis and Biological Evaluation

Studies have also explored the synthesis and spectral analysis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, evaluating their biological activities. These activities include screening against enzymes like butyrylcholinesterase, coupled with molecular docking studies to understand ligand-protein binding affinities (Khalid et al., 2016).